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Compound of Interest

Compound Name: Tetradecyl sulfide

CAS No.: 35599-83-8

Cat. No.: B1584801

Get Quote

Foreword: The Untapped Potential of a Long-Chain
Thioether
In the vast landscape of chemical intermediates, the simplest structures often conceal the most

profound utility. Tetradecyl sulfide, also known as ditetradecyl sulfide or 1-

tetradecylsulfanyltetradecane, is one such molecule.[1] While at first glance a simple

symmetrical thioether, its long lipophilic alkyl chains and the versatile reactivity of the central

sulfur atom position it as a valuable, yet under-explored, building block in modern organic

synthesis. This guide moves beyond a cursory overview to provide a deep, practical

understanding of tetradecyl sulfide's synthesis, reactivity, and potential as a strategic

intermediate in the development of novel materials and therapeutics. Herein, we dissect the

causality behind synthetic choices, offer robust, validated protocols, and explore the logical

pathways for its application, grounding our discussion in established chemical principles.

Core Molecular Profile of Tetradecyl Sulfide
A thorough understanding of a chemical intermediate begins with its fundamental properties.

These characteristics not only confirm its identity but also dictate its behavior in solvent
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systems, its purification requirements, and its suitability for subsequent reactions.

Property Value Source

IUPAC Name
1-

tetradecylsulfanyltetradecane
PubChem[1]

Synonyms

Ditetradecyl sulfide, Myristyl

Sulfide, Tetradecane, 1,1'-

thiobis-

PubChem[1]

CAS Number 35599-88-3 PubChem[1]

Molecular Formula C₂₈H₅₈S PubChem[1]

Molecular Weight 426.8 g/mol PubChem[1]

Appearance
Waxy solid (predicted based

on long alkyl chains)

Solubility

Insoluble in water; Soluble in

nonpolar organic solvents

(e.g., hexanes, ether)

Inferred

XLogP3-AA (Lipophilicity) 14.2 PubChem[1]

Note: Some physical properties like melting and boiling points are not readily available in public

databases and would require experimental determination.

Synthesis of Tetradecyl Sulfide: A Validated
Protocol
The synthesis of symmetrical dialkyl sulfides is most reliably achieved via the Williamson ether

synthesis analogue, which employs a thiol and an alkyl halide.[2] This Sₙ2 reaction is robust,

high-yielding, and proceeds under well-controlled conditions. The causality for this choice rests

on the high nucleophilicity of the thiolate anion and the availability of the requisite starting

materials.

Synthetic Workflow Overview
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The logical flow for the synthesis is a two-step, one-pot process: first, the deprotonation of a

thiol to form the highly nucleophilic thiolate, followed by the introduction of an alkyl halide

electrophile.
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Step 1: Thiolate Formation

Step 2: SN2 Reaction

Workup & Purification

1-Tetradecanethiol

Sodium Hydroxide (NaOH)

Deprotonation

Sodium 1-Tetradecanethiolate

Forms Nucleophile

1-Bromotetradecane

Nucleophilic Attack

Tetradecyl Sulfide

Displacement of Br⁻

Aqueous Workup

Recrystallization / Chromatography

Pure Tetradecyl Sulfide

Click to download full resolution via product page

Caption: Workflow for the synthesis of tetradecyl sulfide.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.benchchem.com/product/b1584801/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-tetradecyl-sulfide-as-a-chemical-intermediate
https://www.benchchem.com/product/b1584801/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-tetradecyl-sulfide-as-a-chemical-intermediate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584801?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Experimental Protocol
This protocol is designed as a self-validating system. Successful deprotonation is visually

confirmed by the dissolution of the thiol, and product formation can be monitored by Thin Layer

Chromatography (TLC).

Materials:

1-Tetradecanethiol (Myristyl mercaptan)

1-Bromotetradecane (Myristyl bromide)

Sodium hydroxide (NaOH)

Ethanol, absolute

Hexanes

Deionized water

Magnesium sulfate (anhydrous)

Procedure:

Reaction Setup: In a 250 mL three-necked round-bottom flask equipped with a magnetic

stirrer, reflux condenser, and a nitrogen inlet, dissolve sodium hydroxide (1.0 eq) in absolute

ethanol (100 mL) with gentle warming until a clear solution is obtained.

Thiolate Formation: To the ethanolic NaOH solution, add 1-tetradecanethiol (1.0 eq)

dropwise at room temperature. The causality here is to form the sodium tetradecanethiolate

in situ. Stir the mixture for 30 minutes. The solution should remain clear.

Sₙ2 Reaction: Add 1-bromotetradecane (1.0 eq) to the reaction mixture. The choice of

bromide as a leaving group provides a good balance of reactivity and stability. Heat the

mixture to reflux (approx. 78 °C) and maintain for 4-6 hours.

Monitoring: The reaction progress can be monitored by TLC using a hexanes/ethyl acetate

(e.g., 95:5) mobile phase, visualizing with potassium permanganate stain. The
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disappearance of the thiol starting material indicates reaction completion.

Workup: After cooling to room temperature, pour the reaction mixture into deionized water

(200 mL). A white precipitate (the crude product) should form due to its insolubility in water.

Isolation: Collect the solid by vacuum filtration and wash the filter cake with cold water to

remove inorganic salts.

Purification: The crude tetradecyl sulfide can be purified by recrystallization from a suitable

solvent like isopropanol or by flash chromatography on silica gel using hexanes as the

eluent. Dry the purified product under vacuum.

Tetradecyl Sulfide as a Versatile Chemical
Intermediate
The true value of tetradecyl sulfide lies in the reactivity of its sulfur center. The sulfur atom

can be selectively oxidized to two higher oxidation states: sulfoxide and sulfone.[3] This

stepwise oxidation allows for the fine-tuning of the molecule's polarity, hydrogen bonding

capability, and steric profile, making these derivatives valuable targets in medicinal chemistry

and materials science.[4][5]

Oxidation to Ditetradecyl Sulfoxide
The selective oxidation to the sulfoxide level requires careful control of stoichiometry and

conditions to prevent over-oxidation to the sulfone.[6] Hydrogen peroxide in a suitable solvent

is an effective and environmentally benign ("green") oxidant for this purpose.[7]
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Caption: Selective oxidation pathway to ditetradecyl sulfoxide.

Protocol: Selective Oxidation to Sulfoxide

Setup: Dissolve tetradecyl sulfide (1.0 eq) in glacial acetic acid (10 volumes) in a round-

bottom flask with magnetic stirring. The acidic medium can help moderate the reactivity and

suppress over-oxidation.[3]

Oxidation: Cool the solution in an ice bath. Add 30% hydrogen peroxide (1.1 eq) dropwise,

keeping the internal temperature below 25 °C.

Reaction: Allow the mixture to stir at room temperature. Monitor by TLC until the starting

sulfide is consumed (typically 2-4 hours).

Workup: Carefully neutralize the solution with a saturated aqueous solution of sodium

bicarbonate. Extract the product with dichloromethane or ethyl acetate.

Purification: Wash the organic layer with brine, dry over anhydrous magnesium sulfate, filter,

and concentrate in vacuo. The resulting sulfoxide can be purified by recrystallization.

Oxidation to Ditetradecyl Sulfone
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To achieve the higher oxidation state of a sulfone, a stoichiometric excess of the oxidizing

agent and often more forcing conditions are required.[8]

Tetradecyl Sulfide
(C₁₄H₂₉)₂S

H₂O₂ (>2.2 eq)
Glacial Acetic Acid, Heat

Forced
Oxidation

Ditetradecyl Sulfone
(C₁₄H₂₉)₂SO₂

Click to download full resolution via product page

Caption: Complete oxidation pathway to ditetradecyl sulfone.

Protocol: Complete Oxidation to Sulfone

Setup: Dissolve tetradecyl sulfide (1.0 eq) in glacial acetic acid (10 volumes).

Oxidation: Add 30% hydrogen peroxide (>2.2 eq) portion-wise.

Reaction: Heat the reaction mixture to 50-60 °C and stir for 6-12 hours, or until TLC analysis

shows the absence of both the starting sulfide and the intermediate sulfoxide.

Workup and Purification: Follow the same workup and purification procedure as described

for the sulfoxide. Sulfones are typically highly crystalline solids and recrystallize readily.

Potential Applications in Drug Development and
Materials Science
While direct literature citing tetradecyl sulfide as an intermediate is sparse, its logical

application can be inferred from the roles of its constituent parts: the long alkyl chains and the
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sulfide/sulfoxide/sulfone core.

Drug Delivery and Formulation: The highly lipophilic nature imparted by the two C14 chains

makes tetradecyl sulfide and its oxidized derivatives interesting candidates for use as lipid-

based drug delivery excipients or as components in topical formulations to enhance skin

penetration.

Precursors for Bioactive Molecules: Thioethers and sulfones are prevalent scaffolds in FDA-

approved drugs.[9] Tetradecyl sulfide serves as a readily available starting point for

introducing a dialkyl sulfone moiety, which can act as a metabolically stable and polar core

for new chemical entities.

Materials Science Precursors: Long-chain alkyl sulfides can serve as sulfur precursors in the

synthesis of metal sulfide nanoparticles.[10] For instance, the thermal decomposition of

complexes formed between metal salts and long-chain sulfides can yield quantum dots or

other nanomaterials where the alkyl chains act as capping agents to control size and

dispersibility.

Safety and Handling
No specific safety data sheet (SDS) for tetradecyl sulfide is readily available. However, based

on analogous long-chain sulfur compounds like sodium tetradecyl sulfate, the following

precautions are prudent:[11][12][13][14]

Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety

glasses with side shields, a lab coat, and chemical-resistant gloves.

Handling: Avoid inhalation of any dust or vapors. Handle in a well-ventilated area or a

chemical fume hood. Avoid contact with skin and eyes. Skin and eye irritation are likely.

Storage: Store in a tightly sealed container in a cool, dry place away from strong oxidizing

agents.

Disposal: Dispose of in accordance with local, state, and federal regulations for chemical

waste.

Conclusion
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Tetradecyl sulfide represents a confluence of simplicity and versatility. Its straightforward

synthesis from commercially available precursors makes it an accessible intermediate. The true

power of this molecule is unlocked through the controlled oxidation of its sulfur core, providing

a pathway to sulfoxides and sulfones with dramatically altered physicochemical properties. For

the medicinal chemist, it offers a lipophilic scaffold and a gateway to the important sulfone

functional group. For the materials scientist, it holds potential as a precursor for bespoke

nanomaterials. This guide provides the foundational knowledge and practical protocols

necessary for researchers to begin exploring and exploiting the full potential of tetradecyl
sulfide as a strategic chemical intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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